3-[(2,4-dimethoxyphenyl)amino]-5-(4-methylphenyl)-2-cyclohexen-1-one

• IUPAC Name: 3-(2,4-dimethoxyanilino)-5-(4-methylphenyl)cyclohex-2-en-1-one
• InChI: InChI=1S/C21H23NO3/c1-14-4-6-15(7-5-14)16-10-17(12-18(23)11-16)22-20-9-8-19(24-2)13-21(20)25-3/h4-9,12-13,16,22H,10-11H2,1-3H3
• InChI Key: ZDFRCSXAABMXQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(=CC(=O)C2)NC3=C(C=C(C=C3)OC)OC
• Molecular Formula: C21H23NO3
• Molecular Weight: 337.4 g/mol

Description

3-[(2,4-dimethoxyphenyl)amino]-5-(4-methylphenyl)-2-cyclohexen-1-one is a chemical compound that belongs to the family of cyclohexenones. It is a synthetic compound that has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

3-[(2,4-dimethoxyphenyl)amino]-5-(4-methylphenyl)-2-cyclohexen-1-one has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. It has been found to possess a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

Mechanism of Action

The mechanism of action of 3-[(2,4-dimethoxyphenyl)amino]-5-(4-methylphenyl)-2-cyclohexen-1-one is not yet fully understood. However, it has been proposed that the compound may act by inhibiting the activity of certain enzymes or proteins involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a wide range of biochemical and physiological effects. It has been found to possess anti-inflammatory properties by inhibiting the production of inflammatory cytokines. It also exhibits antitumor properties by inducing apoptosis in cancer cells. Additionally, the compound has been shown to possess antimicrobial properties by inhibiting the growth of various microorganisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(2,4-dimethoxyphenyl)amino]-5-(4-methylphenyl)-2-cyclohexen-1-one is its potential applications in various scientific research fields. However, one of the limitations of this compound is that its mechanism of action is not yet fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of 3-[(2,4-dimethoxyphenyl)amino]-5-(4-methylphenyl)-2-cyclohexen-1-one. One direction is to further investigate its mechanism of action to better understand its biological effects. Another direction is to explore its potential applications in drug development, particularly for the treatment of inflammatory diseases and cancer. Additionally, the compound could be further studied for its potential applications in the field of microbiology, particularly for the development of new antimicrobial agents.